(2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C25H19ClN2O4S
• Molecular Weight: 478.9 g/mol
• IUPAC Name: (2Z)-2-[[3-chloro-5-methoxy-4-(2-phenoxyethoxy)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C25H19ClN2O4S/c1-30-21-14-16(13-18(26)23(21)32-12-11-31-17-7-3-2-4-8-17)15-22-24(29)28-20-10-6-5-9-19(20)27-25(28)33-22/h2-10,13-15H,11-12H2,1H3/b22-15-
• InChI Key: BUKHIEZAMNPADN-JCMHNJIXSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C\2/C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCCOC5=CC=CC=C5
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N3C4=CC=CC=C4N=C3S2)Cl)OCCOC5=CC=CC=C5

Description

(2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a thiazolo-benzimidazole derivative that has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of (2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one is not fully understood. However, studies have suggested that this compound may exert its biological activities by inhibiting various enzymes and signaling pathways. It has been reported to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. This compound has also been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
(2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, a process of programmed cell death, in cancer cells. It has also been reported to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, in macrophages. In vivo studies have shown that this compound can inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using (2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one in lab experiments is its potent biological activity. This compound has been shown to exhibit a wide range of biological activities, making it a valuable tool for studying various biological processes. However, one of the limitations of using this compound is its relatively high cost. The synthesis of this compound is complex and requires specialized equipment and expertise, which can increase the cost of experiments.

Future Directions

There are several future directions for the research on (2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one. One possible direction is to investigate the potential applications of this compound in the treatment of various diseases, such as cancer and fungal infections. Another direction is to study the mechanism of action of this compound in more detail, which could lead to the development of more potent analogs. Additionally, the development of more efficient synthesis methods for this compound could make it more accessible for researchers and potentially reduce the cost of experiments.

Synthesis Methods

The synthesis of (2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one involves the reaction of 3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzaldehyde with 2-aminobenzimidazole and 2-mercaptothiazole in the presence of a base. The reaction takes place under reflux in ethanol, and the resulting product is purified using column chromatography. This method has been reported to yield a high purity product in good yield.

Scientific Research Applications

(2Z)-2-[3-chloro-5-methoxy-4-(2-phenoxyethoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one has been extensively studied for its potential applications in drug development. It has been reported to exhibit a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been reported to have potent antifungal activity against Candida albicans and Aspergillus fumigatus.